Cas no 153435-64-4 (2-Pyridinecarbonitrile, 4-(tributylstannyl)-)

2-Pyridinecarbonitrile, 4-(tributylstannyl)-, is a specialized organotin compound featuring a pyridinecarbonitrile backbone with a tributylstannyl substituent at the 4-position. This reagent is particularly valuable in cross-coupling reactions, such as Stille couplings, due to the reactivity of the stannyl group, which facilitates the formation of carbon-carbon bonds under mild conditions. Its pyridinecarbonitrile moiety further enhances utility in coordination chemistry and as a precursor for heterocyclic synthesis. The compound’s stability and selectivity make it suitable for applications in pharmaceuticals, agrochemicals, and materials science. Proper handling under inert conditions is recommended to preserve its reactivity.
2-Pyridinecarbonitrile, 4-(tributylstannyl)- structure
153435-64-4 structure
Product Name:2-Pyridinecarbonitrile, 4-(tributylstannyl)-
CAS No:153435-64-4
MF:C18H30N2Sn
MW:393.154203891754
CID:5969627
PubChem ID:58020148
Update Time:2025-05-20

2-Pyridinecarbonitrile, 4-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile, 4-(tributylstannyl)-
    • 153435-64-4
    • SCHEMBL3790911
    • EN300-7467873
    • 4-(tributylstannyl)pyridine-2-carbonitrile
    • Inchi: 1S/C6H3N2.3C4H9.Sn/c7-5-6-3-1-2-4-8-6;3*1-3-4-2;/h2-4H;3*1,3-4H2,2H3;
    • InChI Key: LBCAIMXKJYLXDH-UHFFFAOYSA-N
    • SMILES: C1(C#N)=NC=CC([Sn](CCCC)(CCCC)CCCC)=C1

Computed Properties

  • Exact Mass: 394.143102g/mol
  • Monoisotopic Mass: 394.143102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • Boiling Point: 426.1±55.0 °C(Predicted)
  • pka: 0.94±0.10(Predicted)

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Additional information on 2-Pyridinecarbonitrile, 4-(tributylstannyl)-

Recent Advances in the Application of 2-Pyridinecarbonitrile, 4-(tributylstannyl)- (CAS: 153435-64-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinecarbonitrile, 4-(tributylstannyl)- (CAS: 153435-64-4) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This stannylated pyridine derivative serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and diagnostic tools. Recent studies have highlighted its role in facilitating cross-coupling reactions, which are pivotal in constructing biologically active compounds with enhanced efficacy and specificity.

One of the most notable advancements involves the use of 2-Pyridinecarbonitrile, 4-(tributylstannyl)- in Stille coupling reactions, a widely employed method for carbon-carbon bond formation. Researchers have successfully utilized this compound to synthesize heterocyclic frameworks that are integral to the structure of various kinase inhibitors. These inhibitors have shown promising results in targeting aberrant signaling pathways in cancers, thereby opening new avenues for oncology drug development. The compound's stability and reactivity under mild conditions make it an attractive choice for such synthetic applications.

In addition to its synthetic utility, recent investigations have explored the potential of 2-Pyridinecarbonitrile, 4-(tributylstannyl)- in radiopharmaceuticals. The tributylstannyl moiety can be readily substituted with radioactive isotopes such as iodine-125 or fluorine-18, enabling the development of imaging probes for positron emission tomography (PET). This application is particularly relevant in the early detection and monitoring of neurodegenerative diseases and cancers, where precise imaging is critical for diagnosis and treatment planning.

Furthermore, the compound's role in medicinal chemistry has been expanded through its incorporation into fragment-based drug discovery (FBDD) platforms. By serving as a versatile building block, 2-Pyridinecarbonitrile, 4-(tributylstannyl)- allows for the rapid assembly of diverse molecular libraries. These libraries are subsequently screened for bioactive hits, accelerating the identification of lead compounds with desirable pharmacokinetic properties. Recent studies have demonstrated its efficacy in generating potent inhibitors of enzymes involved in inflammatory and infectious diseases.

Despite its promising applications, challenges remain in optimizing the synthetic protocols for 2-Pyridinecarbonitrile, 4-(tributylstannyl)- to improve yield and purity. Advances in catalytic systems and reaction conditions are being investigated to address these limitations. Additionally, the compound's toxicity profile and environmental impact necessitate further evaluation to ensure its safe use in large-scale pharmaceutical production.

In conclusion, 2-Pyridinecarbonitrile, 4-(tributylstannyl)- (CAS: 153435-64-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its multifaceted applications in synthesis, radiopharmaceuticals, and drug discovery underscore its importance in advancing therapeutic innovations. Ongoing research aims to harness its full potential while addressing the associated challenges, paving the way for groundbreaking developments in the field.

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